Cas no 2137741-97-8 (3-Pyridinemethanamine, 2-fluoro-6-(3-thienyl)-)

• Product Name: 3-Pyridinemethanamine, 2-fluoro-6-(3-thienyl)-
• CAS No: 2137741-97-8
• MF: C₁₀H₉FN₂S
• MW: 208.255264043808
• CID: 5264187
• Update Time: 2025-05-17

3-Pyridinemethanamine, 2-fluoro-6-(3-thienyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanamine, 2-fluoro-6-(3-thienyl)-

• Inchi： 1S/C10H9FN2S/c11-10-7(5-12)1-2-9(13-10)8-3-4-14-6-8/h1-4,6H,5,12H2
• InChI Key： MQKCCDFXKOSBPR-UHFFFAOYSA-N
• SMILES： C1(F)=NC(C2C=CSC=2)=CC=C1CN

Additional information on 3-Pyridinemethanamine, 2-fluoro-6-(3-thienyl)-

Exploring the Unique Properties and Applications of 3-Pyridinemethanamine, 2-fluoro-6-(3-thienyl)- (CAS No. 2137741-97-8)

In the ever-evolving field of organic chemistry, 3-Pyridinemethanamine, 2-fluoro-6-(3-thienyl)- (CAS No. 2137741-97-8) stands out as a compound of significant interest due to its unique structural features and potential applications. This heterocyclic compound combines a pyridine core with a thienyl substituent, offering a versatile scaffold for various chemical modifications. Researchers and industry professionals are increasingly focusing on this compound for its potential in pharmaceuticals, agrochemicals, and material science.

The molecular structure of 2-fluoro-6-(3-thienyl)-3-pyridinemethanamine features a fluorine atom at the 2-position of the pyridine ring and a thienyl group at the 6-position, which significantly influences its electronic and steric properties. These characteristics make it a valuable intermediate in the synthesis of more complex molecules. The presence of the thienyl group enhances the compound's ability to participate in π-π stacking interactions, which is crucial for designing materials with specific electronic properties.

One of the most exciting applications of 3-Pyridinemethanamine, 2-fluoro-6-(3-thienyl)- is in the development of novel pharmaceutical agents. The compound's ability to act as a building block for drug candidates has been explored in recent studies. For instance, its structural motifs are found in molecules targeting central nervous system (CNS) disorders, where the fluoro-pyridine moiety can improve blood-brain barrier penetration. This aligns with the growing demand for CNS therapeutics, a hot topic in current medical research.

Beyond pharmaceuticals, CAS 2137741-97-8 is also gaining attention in the field of agrochemicals. The combination of the pyridine and thiophene rings offers unique interactions with biological targets, making it a promising candidate for developing new pesticides and herbicides. With the increasing need for sustainable agricultural solutions, researchers are investigating how this compound can contribute to eco-friendly pest control methods.

Another area where 2-fluoro-6-(3-thienyl)-3-pyridinemethanamine shows promise is in material science. Its conjugated system and electron-rich heterocycles make it suitable for designing organic semiconductors and light-emitting materials. As the demand for flexible electronics and organic photovoltaics grows, this compound could play a pivotal role in advancing these technologies.

The synthesis of 3-Pyridinemethanamine, 2-fluoro-6-(3-thienyl)- involves multi-step organic reactions, often starting from commercially available pyridine derivatives. Key steps include fluorination at the 2-position and the introduction of the thienyl group via cross-coupling reactions. Recent advancements in catalytic methods have improved the efficiency of these transformations, making the compound more accessible for research and industrial applications.

From a market perspective, the demand for CAS 2137741-97-8 is expected to rise, driven by its versatile applications. Pharmaceutical and agrochemical companies are actively seeking novel intermediates like this to expand their product pipelines. Additionally, academic institutions are incorporating it into their research programs to explore its full potential. This growing interest is reflected in the increasing number of publications and patents mentioning this compound.

Safety and handling of 2-fluoro-6-(3-thienyl)-3-pyridinemethanamine are also critical considerations. While it is not classified as a hazardous material, standard laboratory precautions should be followed when working with it. Proper storage conditions, such as keeping it in a cool, dry place away from light, are recommended to maintain its stability over time.

In conclusion, 3-Pyridinemethanamine, 2-fluoro-6-(3-thienyl)- (CAS No. 2137741-97-8) is a compound with immense potential across multiple industries. Its unique structural features, combined with its applicability in pharmaceuticals, agrochemicals, and material science, make it a subject of ongoing research and development. As scientists continue to uncover new uses for this versatile molecule, its importance in modern chemistry is likely to grow even further.